Cas no 1935720-68-5 (3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile)

• Product Name: 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile
• CAS No: 1935720-68-5
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 5406857
• PubChem ID: 121587874
• Update Time: 2025-08-04

3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile

• Inchi： 1S/C18H19N3O/c1-18(2)8-4-10-21(16(18)12-19)17(22)14-6-7-15-13(11-14)5-3-9-20-15/h3,5-7,9,11,16H,4,8,10H2,1-2H3
• InChI Key： UZTCYRHJQOIAFS-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C3C(=C2)C=CC=N3)=O)CCCC(C)(C)C1C#N

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.2±40.0 °C(Predicted)
• pka: 4.48±0.10(Predicted)

Additional information on 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile

Introduction to 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile (CAS No. 1935720-68-5)

3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 1935720-68-5, represents a confluence of structural complexity and functional diversity, making it a subject of intense study for its potential applications in drug discovery and development.

The molecular structure of 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile features a piperidine ring substituted with a nitrile group at the 2-position and an acylated quinoline moiety at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The presence of the 6-quinolinylcarbonyl group suggests possible applications in the design of kinase inhibitors or other enzyme-targeting agents, given the well-documented role of quinoline derivatives in modulating biological pathways.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate both piperidine and quinoline scaffolds. These dual-scaffold systems are particularly attractive due to their ability to mimic natural product structures while offering tunable pharmacophores for drug design. The compound 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile exemplifies this trend, as it combines the favorable properties of both moieties into a single entity.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The nitrile group at the 2-position of the piperidine ring can serve as a handle for further functionalization, allowing medicinal chemists to explore diverse chemical space. This flexibility is particularly valuable in modern drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with desirable pharmacokinetic profiles.

Recent studies have highlighted the importance of quinoline derivatives in addressing various therapeutic challenges. For instance, quinoline-based compounds have been extensively investigated for their antimicrobial and anticancer properties. The introduction of a carbonyl group linked to a piperidine ring in 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile may enhance its binding affinity to biological targets by providing additional hydrogen bonding opportunities or by modulating hydrophobic interactions.

The synthesis of 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in facilitating the assembly of these intricate frameworks.

From a computational chemistry perspective, 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile offers an excellent system for studying molecular interactions. Its dual-scaffold nature allows for detailed analysis of how different functional groups influence electronic distributions and binding affinities. Such insights are crucial for rational drug design, enabling researchers to predict how modifications to the core structure will affect biological activity.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported preliminary findings suggesting that derivatives of this class may exhibit promising activity against diseases such as cancer and neurodegenerative disorders. The quinoline moiety is particularly noteworthy for its ability to penetrate the blood-brain barrier, which could be advantageous for treating central nervous system (CNS) diseases.

In conclusion, 3,3-Dimethyl-1-(6-quinolinylcarbonyl)-2-piperidinecarbonitrile (CAS No. 1935720-68-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one, it is likely that we will see more derivatives entering clinical development pipelines in the coming years.